Cas no 2248365-49-1 (4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde)

• Product Name: 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde
• CAS No: 2248365-49-1
• MF: C₁₀H₆BrFN₂O
• MW: 269.069844722748
• CID: 6447301
• PubChem ID: 137941412
• Update Time: 2025-06-12

4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde
• 2248365-49-1
• 4-bromo-1-(4-fluorophenyl)-1H-pyrazole-3-carbaldehyde
• EN300-6508666

• Inchi： 1S/C10H6BrFN2O/c11-9-5-14(13-10(9)6-15)8-3-1-7(12)2-4-8/h1-6H
• InChI Key： AQGUEJKYDQRRFH-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NN(C=1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 267.96475g/mol
• Monoisotopic Mass: 267.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde

Chemical Profile of 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde (CAS No. 2248365-49-1)

4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde, with the CAS number 2248365-49-1, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the pyrazole family, which has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable building block for further derivatization and functionalization.

The pyrazole core is a six-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 5. Its aromatic nature allows for easy incorporation into larger molecular frameworks, facilitating the development of novel compounds with tailored properties. The aldehyde functional group at the 3-position provides a reactive site for condensation reactions, enabling the formation of Schiff bases, heterocyclic complexes, and other pharmacologically relevant structures.

In recent years, 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde has been extensively studied for its potential applications in drug discovery. The combination of bromine and fluorine substituents not only influences the electronic properties of the molecule but also enhances its binding affinity to biological targets. This has led to its exploration in the development of inhibitors, agonists, and antagonists targeting various therapeutic pathways.

One of the most compelling areas of research involving this compound is its role in anticancer therapy. Pyrazole derivatives have shown promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. The bromo group facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl or amino groups that can modulate drug efficacy and selectivity. Additionally, the fluorophenyl moiety can improve metabolic stability and oral bioavailability, critical factors in drug development.

Another emerging field where 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde is making strides is in neurodegenerative disease research. Studies have indicated that pyrazole-based compounds can interact with specific neurotransmitter receptors, offering potential treatments for conditions such as Alzheimer's and Parkinson's disease. The aldehyde group at the 3-position allows for further derivatization into amides or hydrazides, which are known to exhibit neuroprotective properties.

The agrochemical industry has also recognized the utility of this compound. Pyrazole derivatives are effective against a range of pests and pathogens due to their ability to disrupt essential biological processes. The structural features of 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde, including the bromo and fluorine substituents, contribute to its herbicidal and fungicidal activities. Researchers are exploring its potential as a lead compound for developing next-generation crop protection agents that are more environmentally sustainable.

The synthesis of 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination of a pyrazole derivative followed by Suzuki coupling with a 4-fluorophenylboronic acid equivalent. The aldehyde functionality can then be introduced via oxidation or formylation reactions. Advances in catalytic systems have improved the efficiency and scalability of these synthetic pathways, making it more feasible for industrial applications.

In terms of handling and storage, this compound should be kept under inert conditions to prevent degradation. It is advisable to store it in a cool, dry place away from direct sunlight and moisture. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this chemical to minimize exposure risks.

The growing interest in 4-Bromo-1-(4-fluorophenyl)pyrazole-3-carbaldehyde underscores its importance as a versatile intermediate in synthetic chemistry. As research continues to uncover new applications and optimize synthetic methodologies, this compound is expected to play an increasingly significant role in pharmaceuticals, agrochemicals, and materials science. Its unique structural features offer a rich palette for medicinal chemists to explore novel drug candidates with improved efficacy and reduced side effects.